Cas no 2089245-73-6 (rac-2-methyl-2-[(2R,6S)-6-(trifluoromethyl)piperidin-2-yl]propanoic acid, cis)

• Product Name: rac-2-methyl-2-[(2R,6S)-6-(trifluoromethyl)piperidin-2-yl]propanoic acid, cis
• CAS No: 2089245-73-6
• CID: 4636192
• Update Time: 2025-11-06

rac-2-methyl-2-[(2R,6S)-6-(trifluoromethyl)piperidin-2-yl]propanoic acid, cis Chemical and Physical Properties

Names and Identifiers

• rac-2-methyl-2-[(2R,6S)-6-(trifluoromethyl)piperidin-2-yl]propanoic acid, cis

Additional information on rac-2-methyl-2-[(2R,6S)-6-(trifluoromethyl)piperidin-2-yl]propanoic acid, cis

Research Briefing on rac-2-methyl-2-[(2R,6S)-6-(trifluoromethyl)piperidin-2-yl]propanoic acid, cis (CAS: 2089245-73-6)

The compound rac-2-methyl-2-[(2R,6S)-6-(trifluoromethyl)piperidin-2-yl]propanoic acid, cis (CAS: 2089245-73-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the stereochemical complexity of this compound, particularly the cis-configuration of the piperidine ring, which plays a critical role in its biological activity. The trifluoromethyl group at the 6-position of the piperidine ring enhances its metabolic stability and binding affinity to target proteins, making it a promising scaffold for the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of rac-2-methyl-2-[(2R,6S)-6-(trifluoromethyl)piperidin-2-yl]propanoic acid, cis via a multi-step enantioselective route. The researchers employed asymmetric hydrogenation and chiral resolution techniques to achieve high enantiomeric purity, which is crucial for its pharmacological evaluation.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro assays showed significant suppression of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking studies have elucidated its binding mode with target proteins, providing insights for structure-activity relationship (SAR) optimization.

Ongoing preclinical studies are exploring its pharmacokinetic profile and toxicity. Preliminary data indicate favorable oral bioavailability and a manageable safety profile, though further optimization is required to mitigate off-target effects. The compound's unique chemical structure also positions it as a candidate for probing biological mechanisms, particularly in studying protein-ligand interactions in disease models.

In conclusion, rac-2-methyl-2-[(2R,6S)-6-(trifluoromethyl)piperidin-2-yl]propanoic acid, cis represents a versatile and pharmacologically active molecule with broad applications in drug discovery. Continued research efforts are expected to unlock its full therapeutic potential, particularly in inflammation and related disorders.